Cas no 377053-08-2 ((2E)-3-(3,4-dimethoxyphenyl)amino-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile)

(2E)-3-(3,4-Dimethoxyphenyl)amino-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile is a structurally complex organic compound featuring a thiazole core substituted with a nitrophenyl group and an extended conjugated system. The presence of electron-donating dimethoxyphenyl and electron-withdrawing nitrophenyl moieties enhances its potential as an intermediate in synthetic chemistry, particularly in the development of heterocyclic derivatives with tailored electronic properties. The α,β-unsaturated nitrile functionality offers reactivity for further derivatization, while the thiazole scaffold contributes to its stability and potential bioactivity. This compound may find applications in pharmaceutical research or materials science due to its modular structure and capacity for selective modifications. Its well-defined conjugation system suggests possible utility in optoelectronic applications.
(2E)-3-(3,4-dimethoxyphenyl)amino-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile structure
377053-08-2 structure
Product Name:(2E)-3-(3,4-dimethoxyphenyl)amino-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile
CAS No:377053-08-2
MF:C20H16N4O4S
MW:408.430442810059
CID:5437110
Update Time:2025-08-03

(2E)-3-(3,4-dimethoxyphenyl)amino-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

    • (E)-3-(3,4-dimethoxyanilino)-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
    • (2E)-3-(3,4-dimethoxyphenyl)amino-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile
    • Inchi: 1S/C20H16N4O4S/c1-27-18-8-5-15(9-19(18)28-2)22-11-14(10-21)20-23-17(12-29-20)13-3-6-16(7-4-13)24(25)26/h3-9,11-12,22H,1-2H3/b14-11+
    • InChI Key: FLWQHRCSXITLQT-SDNWHVSQSA-N
    • SMILES: C(#N)/C(/C1=NC(C2=CC=C([N+]([O-])=O)C=C2)=CS1)=C\NC1=CC=C(OC)C(OC)=C1

(2E)-3-(3,4-dimethoxyphenyl)amino-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile Pricemore >>

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Additional information on (2E)-3-(3,4-dimethoxyphenyl)amino-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile

Comprehensive Overview of (2E)-3-(3,4-dimethoxyphenyl)amino-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile (CAS No. 377053-08-2)

The compound (2E)-3-(3,4-dimethoxyphenyl)amino-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile (CAS No. 377053-08-2) is a specialized organic molecule with a unique structure that combines multiple functional groups, including a thiazole ring, nitrophenyl, and dimethoxyphenyl moieties. This compound has garnered attention in the field of medicinal chemistry and materials science due to its potential applications in drug discovery and optoelectronic materials. Researchers are particularly interested in its electronic properties and biological activity, which make it a candidate for further study in various high-tech and pharmaceutical applications.

One of the key features of (2E)-3-(3,4-dimethoxyphenyl)amino-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile is its conjugated system, which contributes to its optical properties. The presence of the nitrophenyl group enhances its electron-withdrawing capabilities, while the dimethoxyphenyl group provides electron-donating characteristics. This balance makes the compound a subject of interest for researchers working on organic semiconductors and photovoltaic materials. Additionally, its thiazole ring is known for its role in bioactive molecules, suggesting potential applications in antimicrobial or anticancer agents.

In recent years, the demand for specialty chemicals like (2E)-3-(3,4-dimethoxyphenyl)amino-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile has increased, driven by advancements in drug development and material science. The compound's unique structure aligns with current trends in green chemistry and sustainable synthesis, as researchers seek eco-friendly methods to produce such complex molecules. Its potential use in OLEDs (organic light-emitting diodes) and sensors further highlights its versatility in modern technology.

The synthesis of (2E)-3-(3,4-dimethoxyphenyl)amino-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile typically involves multi-step reactions, including condensation and cyclization processes. Optimizing these reactions for higher yields and purity is a focus area for chemists, especially given the compound's relevance in high-value applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize its structure and confirm its purity.

From a commercial perspective, (2E)-3-(3,4-dimethoxyphenyl)amino-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile is primarily supplied by specialized chemical manufacturers catering to pharmaceutical and research institutions. Its niche market status means that pricing and availability can vary, but it remains a sought-after compound for targeted research projects. As the scientific community continues to explore its properties, the compound's role in innovative technologies and therapeutic developments is expected to grow.

In conclusion, (2E)-3-(3,4-dimethoxyphenyl)amino-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile (CAS No. 377053-08-2) represents a fascinating intersection of chemistry and technology. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in fields like medicinal chemistry, material science, and organic electronics. As industries increasingly prioritize sustainable and high-performance materials, this compound is poised to play a significant role in future innovations.

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